Cas no 2891511-61-6 (4-bromo-2-methylnicotinonitrile-5,6-d2)

• Product Name: 4-bromo-2-methylnicotinonitrile-5,6-d2
• CAS No: 2891511-61-6
• MF: C₇H₅BrN₂
• MW: 199.044323682785
• CID: 6827391
• PubChem ID: 172406892
• Update Time: 2025-02-15

4-bromo-2-methylnicotinonitrile-5,6-d2 Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methylnicotinonitrile-5,6-d2
• 2891511-61-6
• CS-25660

• Inchi： 1S/C7H5BrN2/c1-5-6(4-9)7(8)2-3-10-5/h2-3H,1H3/i2D,3D
• InChI Key： KNZVOYCHFQZHIM-PBNXXWCMSA-N
• SMILES： BrC1C([2H])=C([2H])N=C(C)C=1C#N

Computed Properties

• Exact Mass: 197.97616Da
• Monoisotopic Mass: 197.97616Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7Ų